Cas no 148555-10-6 ((3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one)

• Product Name: (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• CAS No: 148555-10-6
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD06799070
• CID: 835699
• PubChem ID: 10154092
• Update Time: 2025-07-08

(3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-3-hydroxy-, (3a,3ab,6ab)-(+)-
• (3R,3aS,6aS)-3-Hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan -2-one
• 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• (3R,3aS,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• (1S,4R,5S)-4-Hydroxy-2-oxabicyclo[3.3.0]oct-7-en-3-one
• AKOS037650072
• 148555-10-6
• (3R,3aS,6aS)-3-hydroxy-3,3a,4,6a-tetrahydrocyclopenta[b]furan-2-one
• (3R,3aS,6aS)-3-hydroxy-2H,3H,3aH,4H,6aH-cyclopenta[b]furan-2-one
• CS-M0198
• CS-14212
• (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one

• MDL： MFCD06799070
• Inchi： 1S/C7H8O3/c8-6-4-2-1-3-5(4)10-7(6)9/h1,3-6,8H,2H2/t4-,5+,6-/m1/s1
• InChI Key： LOTRXPYWDQSASJ-NGJCXOISSA-N
• SMILES： O1C([C@@H]([C@@H]2CC=C[C@H]12)O)=O

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one

Introduction to (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one (CAS No. 148555-10-6)

CAS No. 148555-10-6 refers to a specific chiral compound belonging to the class of oxane derivatives, which has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, formally known as (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one, is a highly structured molecule featuring a fused cyclopentane and furan ring system with multiple stereocenters. This intricate stereochemistry makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The nomenclature of this compound adheres to the IUPAC rules for stereochemical designations, where the descriptors (3R,3As,6aS) precisely define the absolute configuration at three key stereocenters. This level of stereochemical control is crucial in pharmaceutical development, as the biological activity of many drugs is highly sensitive to the spatial arrangement of atoms. The presence of a hydroxyl group at the C3 position further enhances its potential as a pharmacophore, contributing to hydrogen bonding interactions and influencing solubility properties.

Recent advancements in synthetic methodologies have enabled more efficient access to such complex heterocyclic systems. The synthesis of (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one has been achieved through multi-step strategies involving asymmetric reduction and ring-closing metathesis. These techniques highlight the growing sophistication in organic synthesis and provide a foundation for scalable production of structurally diverse molecules.

The structural motif of this compound—fused cyclopenta[b]furanone—is particularly intriguing due to its resemblance to natural products with demonstrated biological activity. For instance, related scaffolds have been reported as inhibitors of various enzyme targets, including kinases and proteases. The stereochemistry at the C3 and C6a positions may play a pivotal role in modulating binding affinity and selectivity when interacting with biological targets.

In the context of drug discovery, computational modeling has been instrumental in predicting the binding modes of this compound. Molecular docking studies suggest that the hydroxyl group and the oxygen atoms within the furanone ring could engage in favorable interactions with polar residues in protein active sites. Such insights are critical for rationalizing lead optimization efforts and designing derivatives with enhanced potency.

Moreover, the tetrahydrocyclopenta[b]furanone core presents opportunities for further functionalization. Strategies such as halogenation or alkylation at specific positions could yield analogs with tailored electronic properties or altered metabolic stability. These modifications are often employed to improve pharmacokinetic profiles while maintaining or enhancing biological activity.

Current research in this area is also exploring the potential applications of this compound in neurological disorders. Furanone derivatives have shown promise as modulators of ion channels and neurotransmitter receptors. The rigid bicyclic framework of (3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one may confer favorable properties for interaction with transmembrane proteins involved in neuronal signaling pathways.

The synthesis and characterization of this compound have also contributed to our understanding of stereoselective processes in organic chemistry. The use of chiral auxiliaries or catalysts has allowed for precise control over diastereomeric outcomes during ring formation steps. Such methodologies are increasingly relevant as pharmaceutical companies strive to develop single-enantiomer drugs with minimal side effects.

Looking ahead, future studies may focus on exploring the synthetic utility of related scaffolds for constructing more complex molecules. The ability to interconvert different stereoisomers or modify functional groups while preserving key pharmacophoric elements will be essential for expanding the chemical space accessible through this approach.

In summary,(3R,3As,6aS)-3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one (CAS No. 148555-10-6) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its complex stereochemistry combined with a biologically relevant scaffold positions it as an attractive candidate for further development into novel therapeutic agents.